(1-methyl-1H-imidazol-5-yl)methanol
Overview
Description
“(1-methyl-1H-imidazol-5-yl)methanol” is an organic compound with the molecular formula C5H8N2O . It is a solid substance with a pale yellow color . This compound is used as an organic intermediate and can be used in laboratory research and chemical production processes .
Synthesis Analysis
The synthesis of “(1-methyl-1H-imidazol-5-yl)methanol” can be achieved by treating carbonyl compounds with 2-lithio-1-methyl-1H-imidazole or by treating 2-acyl-1H-imidazoles with organometallic reagents or sodium borohydride . The alcohols produced in this process can be converted into carbonyl compounds via the corresponding quaternary salts .
Molecular Structure Analysis
The molecular structure of “(1-methyl-1H-imidazol-5-yl)methanol” consists of 8 heavy atoms and 5 aromatic heavy atoms . The molecule has 1 rotatable bond, 2 H-bond acceptors, and 1 H-bond donor .
Chemical Reactions Analysis
The chemical reactions involving “(1-methyl-1H-imidazol-5-yl)methanol” include its conversion into carbonyl compounds via the corresponding quaternary salts . This stable system can be regarded as a masked form of the carbonyl group as well as a synthon of the group .
Physical And Chemical Properties Analysis
“(1-methyl-1H-imidazol-5-yl)methanol” has a melting point of 113 °C and a predicted boiling point of 324.9±17.0 °C . It has a predicted density of 1.16±0.1 g/cm3 . This compound is sparingly soluble in DMSO and slightly soluble in methanol .
Scientific Research Applications
Antibacterial Activity
Imidazole derivatives have been reported to show antibacterial activity . They could be used in the development of new antibacterial drugs.
Antimycobacterial Activity
Some imidazole derivatives have shown antimycobacterial activity . They could be useful in the treatment of diseases caused by Mycobacterium tuberculosis.
Anti-inflammatory Activity
Imidazole derivatives can exhibit anti-inflammatory properties . This makes them potential candidates for the development of anti-inflammatory drugs.
Antitumor Activity
Certain imidazole derivatives have demonstrated antitumor activity . They could be used in cancer treatment.
Antidiabetic Activity
Imidazole derivatives have been found to show antidiabetic activity . They could be used in the management of diabetes.
Antiallergic Activity
Some imidazole derivatives have antiallergic properties . They could be used in the treatment of allergic reactions.
Antipyretic Activity
Imidazole derivatives can exhibit antipyretic (fever-reducing) properties . They could be used in the treatment of fever.
Antiviral Activity
Certain imidazole derivatives have shown antiviral activity . They could be used in the development of antiviral drugs.
Safety and Hazards
Mechanism of Action
Target of Action
It is known that imidazole derivatives, which include this compound, have a broad range of biological activities . They have been reported to show antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities . Therefore, the targets can be diverse depending on the specific biological activity.
Mode of Action
Imidazole derivatives are known to interact with their targets in various ways, leading to different biological effects . The interaction with the target can result in changes at the molecular and cellular levels, which can lead to the observed biological activity.
Biochemical Pathways
Given the wide range of biological activities associated with imidazole derivatives , it can be inferred that multiple biochemical pathways could be affected. These could include pathways related to the specific biological activities mentioned above, such as inflammation, tumor growth, diabetes, allergies, fever, viral infections, oxidative stress, amoebic infections, helminthic infections, fungal infections, and ulcerogenesis.
Pharmacokinetics
The properties of imidazole derivatives can vary widely depending on their specific chemical structure . Therefore, the ADME properties of (1-methyl-1H-imidazol-5-yl)methanol would need to be determined experimentally.
Result of Action
Given the wide range of biological activities associated with imidazole derivatives , the effects can be diverse and depend on the specific biological activity. These effects could include changes in cell signaling, gene expression, protein function, and other cellular processes.
properties
IUPAC Name |
(3-methylimidazol-4-yl)methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8N2O/c1-7-4-6-2-5(7)3-8/h2,4,8H,3H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PXGQMYCEAWZJJF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NC=C1CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30378466 |
Source
|
| Record name | (1-methyl-1H-imidazol-5-yl)methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30378466 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
112.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1-methyl-1H-imidazol-5-yl)methanol | |
CAS RN |
38993-84-9 |
Source
|
| Record name | (1-methyl-1H-imidazol-5-yl)methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30378466 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (1-Methyl-1H-imidazol-5-yl)methanol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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